Cas no 53566-35-1 (1,3-Benzenedicarboxylicacid, 4-hydroxy-, sodium salt (1:2))

• Product Name: 1,3-Benzenedicarboxylicacid, 4-hydroxy-, sodium salt (1:2)
• CAS No: 53566-35-1
• MF: C₈H₄Na₂O₅
• MW: 226.093904495239
• CID: 374626
• PubChem ID: 54702637
• Update Time: 2025-04-19

1,3-Benzenedicarboxylicacid, 4-hydroxy-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 4-hydroxy-, sodium salt (1:2)
• disodium 4-hydroxyisophthalate
• disodium,3-carboxy-4-oxidobenzoate
• disodium 4-hydroxybenzene-1,3-dicarboxylate
• NS00089454
• SCHEMBL10541061
• DTXSID70201784
• EINECS 258-630-9
• 53566-35-1

• Inchi： 1S/C8H6O5.2Na/c9-6-2-1-4(7(10)11)3-5(6)8(12)13;;/h1-3,9H,(H,10,11)(H,12,13);;/q;2*+1/p-2
• InChI Key： FGFGVXRFSPUXLY-UHFFFAOYSA-L
• SMILES： [Na+].[Na+].[O-]C1=CC=C(C(=O)[O-])C=C1C(=O)O

Computed Properties

• Exact Mass: 225.98542
• Monoisotopic Mass: 225.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2

Experimental Properties

• Boiling Point: 447.5°Cat760mmHg
• Flash Point: 238.6°C
• PSA: 100.49